Holmium-159

• CAS RN: 15750-02-4
• Molecular Formula: Ho
• Molecular Weight: 158.92772 g/mol
• IUPAC Name: holmium-159
• InChI: InChI=1S/Ho/i1-6
• InChI Key: KJZYNXUDTRRSPN-VENIDDJXSA-N
• Isomeric SMILES: [159Ho]
• SMILES: [Ho]

Description

Holmium-159 is a radioactive isotope of the element holmium, which is a rare earth metal that belongs to the lanthanide series. This compound is a beta-emitting radionuclide that has been extensively used in scientific research applications, particularly in the fields of nuclear physics, nuclear medicine, and cancer therapy.

Mechanism of Action

The mechanism of action of holmium-159 depends on the specific scientific research application. In neutron capture therapy, this compound absorbs neutrons and emits high-energy gamma radiation, which destroys cancer cells. In radiation synovectomy and brachytherapy, this compound emits beta radiation, which destroys the target cells. In radiolabeling of biomolecules, this compound is attached to the biomolecule of interest and emits gamma radiation, which can be detected and tracked in living organisms.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific scientific research application. In neutron capture therapy, this compound can cause tissue damage and inflammation in the surrounding healthy tissue. In radiation synovectomy and brachytherapy, this compound can cause tissue damage and inflammation at the injection site. In radiolabeling of biomolecules, this compound can alter the behavior and function of the biomolecule of interest.

Advantages and Limitations for Lab Experiments

The advantages of using holmium-159 in lab experiments include its high specific activity, short half-life, and ability to emit both beta and gamma radiation. These properties make it useful for a variety of scientific research applications. However, the limitations of this compound include its high cost, limited availability, and potential for tissue damage and inflammation.

Future Directions

For holmium-159 research include the development of new neutron capture therapy agents, the optimization of radiation synovectomy and brachytherapy protocols, and the development of new radiolabeling techniques for biomolecules. Additionally, the use of this compound in combination with other therapeutic agents may enhance its efficacy and reduce its potential side effects.

Synthesis Methods

Holmium-159 can be produced through the neutron activation of natural holmium-165 or holmium oxide targets in a nuclear reactor. The resulting this compound isotope has a half-life of 18.6 hours and decays by beta emission to stable thulium-159.

Scientific Research Applications

Holmium-159 has numerous scientific research applications, including neutron capture therapy, radiation synovectomy, brachytherapy, and radiolabeling of biomolecules. Neutron capture therapy involves the use of this compound as a neutron capture agent to selectively destroy cancer cells. Radiation synovectomy is a medical procedure that involves the injection of this compound into the joints to treat inflammation and pain caused by rheumatoid arthritis. Brachytherapy is a type of radiation therapy that involves the placement of this compound seeds directly into the tumor to destroy cancer cells. Radiolabeling of biomolecules involves the use of this compound as a tracer to study the behavior of biological molecules in living organisms.